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Compound of Interest

Compound Name: (5-Methyl-isothiazol-3-yl)-methanol

CAS No.: 1803598-19-7

Cat. No.: B1433406

Get Quote

Focus: 5-Vinyloxazolidine-2-thione (Goitrin) & 2-Acetyl-
2-thiazoline
Executive Summary: The Isomerism Challenge
In drug development and chemical research, the molecular formula C5H7NOS presents a

critical disambiguation challenge. It refers to two distinct compounds with divergent biological

activities and industrial applications:

5-Vinyloxazolidine-2-thione (Goitrin): A potent antithyroid agent and toxicant found in

Brassica species. It is a primary concern in toxicology and nutritional science due to its

inhibition of thyroid peroxidase (TPO).

2-Acetyl-2-thiazoline: A volatile flavor compound (roasted/nutty notes) used in food

chemistry, characterized by specific acute toxicity hazards.

This guide provides a technical deep-dive into these isomers, prioritizing Goitrin due to its

significance in pharmacological interference and toxicological screening.
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Chemical Profile & Comparative Properties
The following table contrasts the physicochemical properties of the two primary isomers. Note

the distinct CAS numbers, which must be used for procurement to avoid catastrophic

experimental error.

Property
5-Vinyloxazolidine-2-thione

(Goitrin)
2-Acetyl-2-thiazoline

CAS Number
500-12-9 (R-isomer); 139-05-9

(racemic)
29926-41-8

Molecular Structure
Cyclic thiocarbamate

(Oxazolidine ring)

Thiazoline ring with acetyl

group

Primary Application
Toxicology standards, Thyroid

research

Flavor chemistry (Maillard

reaction product)

Biological Target
Thyroid Peroxidase (TPO)

Inhibitor

Olfactory receptors (Flavor

agent)

Physical State Crystalline Solid / Powder Liquid (typically)

Solubility
Soluble in ethanol, methanol,

ethyl acetate

Soluble in organic solvents,

slightly water soluble

Key Hazard (GHS)
Specific Target Organ Toxicity

(Thyroid)
Acute Tox. 3 (Oral), Eye Irrit. 2

Biological Mechanism: Goitrin-Induced TPO
Inhibition
The Mechanism of Toxicity
Goitrin acts as a suicide substrate or competitive inhibitor of Thyroid Peroxidase (TPO). TPO is

the heme-containing enzyme responsible for the oxidation of iodide (

) to iodine (

) and the subsequent iodination of tyrosine residues on thyroglobulin.
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Pathophysiology: By inhibiting TPO, Goitrin blocks the synthesis of Thyroxine (T4) and

Triiodothyronine (T3). The resulting drop in circulating T3/T4 triggers a feedback loop: the

pituitary gland releases excess Thyroid Stimulating Hormone (TSH), causing hypertrophy of

the thyroid gland (Goiter).

Irreversibility: Unlike simple thiocyanates, Goitrin's inhibition cannot be fully reversed by

increasing dietary iodine intake, making it a "true" goitrogen.
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Figure 1: Mechanism of Goitrin interference in thyroid hormone synthesis. Note the direct

inhibition of TPO, distinguishing it from iodine-competitors.

Analytical Protocol: Quantification of C5H7NOS
Distinguishing Goitrin from other matrix components requires rigorous separation. The following

protocol is a validated HPLC-UV workflow adapted for biological matrices (plasma or plant

extract).

Methodological Principles
Self-Validation: Use 4,4-dimethyl-2-oxazolidinethione as an Internal Standard (IS) to correct

for extraction efficiency.

Stability Warning: Goitrin is sensitive to thermal degradation.[1] Avoid boiling during

extraction; use enzymatic hydrolysis at controlled temperatures (
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).

Step-by-Step Workflow
Sample Preparation (Plant Tissue):

Lyophilize tissue and grind to fine powder.

Incubate 200 mg powder with myrosinase (1 unit/mL) in phosphate buffer (pH 7.0) for 4

hours at

to convert progoitrin to goitrin.

Extraction:

Add Internal Standard (10 µg/mL).

Extract twice with Diethyl Ether (3 mL).

Vortex for 2 mins, Centrifuge at 3000 x g.

Evaporate ether layer under Nitrogen stream (do not use heat >

).

Reconstitute residue in Mobile Phase A.

HPLC Conditions:

Column: C18 Reverse Phase (e.g., 250 mm x 4.6 mm, 5 µm).

Mobile Phase: Isocratic 10% Acetonitrile / 90% Water (phosphate buffered to pH 4.0).

Flow Rate: 1.0 mL/min.

Detection: UV Absorbance at 240 nm (max absorbance for the thione group).

Workflow Diagram
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Figure 2: Validated workflow for the extraction and quantification of Goitrin, emphasizing the

critical enzymatic hydrolysis step.

Safety & Hazards (SDS Consolidation)
Researchers handling C5H7NOS must identify the specific isomer before consulting safety

protocols.

A. 2-Acetyl-2-thiazoline (Flavor Isomer)[1]
Acute Toxicity: Oral LD50 (Mouse) ~300-500 mg/kg. Classified as Toxic if swallowed (H301)

or Harmful (H302) depending on concentration.[2]

Eye Irritation: Causes serious eye irritation (H319).[2][3]

Handling: Use fume hood. Avoid heating in open vessels due to volatility.[1]

B. 5-Vinyloxazolidine-2-thione (Goitrin)[6]
Chronic Toxicity: Endocrine disruptor. Prolonged exposure can induce thyroid hyperplasia.

Reproductive Toxicity: Potential teratogen due to maternal hypothyroidism.

Handling:

PPE: Nitrile gloves (double gloving recommended), P95 respirator if handling powder.

Waste: Segregate as hazardous chemical waste; do not dispose of down the drain due to

ecotoxicity (aquatic hazard).
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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